5-Acetyl-2-[(4-fluorobenzyl)sulfanyl]-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
5-Acetyl-2-[(4-fluorobenzyl)sulfanyl]-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
293320-03-3
VCID:
VC0433458
InChI:
InChI=1S/C22H18FN3O3S/c1-13-20(14(2)27)21(17-5-3-4-6-19(17)26(28)29)18(11-24)22(25-13)30-12-15-7-9-16(23)10-8-15/h3-10,21,25H,12H2,1-2H3/t21-/m0/s1
SMILES:
CC1=C(C(C(=C(N1)SCC2=CC=C(C=C2)F)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C
Molecular Formula:
C22H18FN3O3S
Molecular Weight:
423.5g/mol
5-Acetyl-2-[(4-fluorobenzyl)sulfanyl]-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
CAS No.: 293320-03-3
Main Products
VCID: VC0433458
Molecular Formula: C22H18FN3O3S
Molecular Weight: 423.5g/mol
![5-Acetyl-2-[(4-fluorobenzyl)sulfanyl]-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile - 293320-03-3](/images/no_structure.jpg)
| CAS No. | 293320-03-3 |
|---|---|
| Product Name | 5-Acetyl-2-[(4-fluorobenzyl)sulfanyl]-4-{2-nitrophenyl}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile |
| Molecular Formula | C22H18FN3O3S |
| Molecular Weight | 423.5g/mol |
| IUPAC Name | (4R)-5-acetyl-2-[(4-fluorophenyl)methylsulfanyl]-6-methyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C22H18FN3O3S/c1-13-20(14(2)27)21(17-5-3-4-6-19(17)26(28)29)18(11-24)22(25-13)30-12-15-7-9-16(23)10-8-15/h3-10,21,25H,12H2,1-2H3/t21-/m0/s1 |
| Standard InChIKey | HEQJFALSGOXFKR-NRFANRHFSA-N |
| Isomeric SMILES | CC1=C([C@H](C(=C(N1)SCC2=CC=C(C=C2)F)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| SMILES | CC1=C(C(C(=C(N1)SCC2=CC=C(C=C2)F)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| Canonical SMILES | CC1=C(C(C(=C(N1)SCC2=CC=C(C=C2)F)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| PubChem Compound | 1249873 |
| Last Modified | Nov 11 2021 |
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